Cas no 727689-55-6 (4-(3-chlorobenzenesulfonamido)benzoic acid)

• Product Name: 4-(3-chlorobenzenesulfonamido)benzoic acid
• CAS No: 727689-55-6
• Molecular Formula: C₁₃H₁₀ClNO₄S
• Molecular Weight: 311.740801334381
• CID: 1757239
• PubChem ID: 1299802

4-(3-chlorobenzenesulfonamido)benzoic acid Properties

Names and Identifiers

• 4-{[(3-Chlorophenyl)sulfonyl]amino}benzoic acid
• 4-(3-Chlorophenylsulfonylamino)benzoic acid
• 4-(3-chlorobenzenesulfonamido)benzoic acid
• VU0618383-1
• 4-[[(3-Chlorophenyl)sulfonyl]amino]benzoic acid
• 4-(3-chlorophenylsulfonamido)benzoic acid
• SR-01000281731-1
• DTXSID901241266
• 4-((3-chlorophenyl)sulfonamido)benzoic acid
• SR-01000281731
• F3394-1125
• SCHEMBL5329565
• Z45512311
• 4-[(3-chlorophenyl)sulfonylamino]benzoic Acid
• 4-([(3-CHLOROPHENYL)SULFONYL]AMINO)BENZOIC ACID
• 727689-55-6
• AKOS000813196

• MDL： MFCD05866548
• InChIKey： JQVIQJNDKGSTPV-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H10ClNO4S/c14-10-2-1-3-12(8-10)20(18,19)15-11-6-4-9(5-7-11)13(16)17/h1-8,15H,(H,16,17)
• SMILES： C1=CC(=CC(=C1)S(=O)(=O)NC2=CC=C(C=C2)C(=O)O)Cl

Computed Properties

• Exact Mass: 311.002
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 311.002
• Heavy Atom Count: 20
• Complexity: 440
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 91.8A^2

Experimental Properties

• Boiling Point: 519.5±60.0 °C at 760 mmHg
• Melting Point: 219-220℃
• Vapor Pressure: 0.0±1.4 mmHg at 25°C
• Flash Point: 268.0±32.9 °C
• Density: 1.5±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides